1-[(5-bromo-2-furoyl)oxy]-2,5-pyrrolidinedione

• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 5-bromofuran-2-carboxylate
• InChI: InChI=1S/C9H6BrNO5/c10-6-2-1-5(15-6)9(14)16-11-7(12)3-4-8(11)13/h1-2H,3-4H2
• InChI Key: SNLVOXCFKHROJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)OC(=O)C2=CC=C(O2)Br
• Molecular Formula: C9H6BrNO5
• Molecular Weight: 288.05 g/mol

Description

1-[(5-bromo-2-furoyl)oxy]-2,5-pyrrolidinedione, also known as BrBzf, is a chemical compound used in scientific research. It is a potent inhibitor of the transcription factor, nuclear factor-kappa B (NF-κB), which plays a crucial role in regulating immune responses, inflammation, and cell survival.

Mechanism of Action

1-[(5-bromo-2-furoyl)oxy]-2,5-pyrrolidinedione exerts its inhibitory effects on NF-κB by blocking the phosphorylation and degradation of its inhibitor, IκBα. This leads to the accumulation of IκBα, which sequesters NF-κB in the cytoplasm and prevents its translocation into the nucleus. As a result, the expression of NF-κB target genes, such as those involved in cell survival, proliferation, and inflammation, is suppressed.
Biochemical and Physiological Effects
This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells by activating the caspase cascade, which is a key regulator of apoptosis. It has also been found to inhibit angiogenesis, the formation of new blood vessels, which is essential for tumor growth and metastasis. In addition, this compound has been shown to modulate the immune response by regulating the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

1-[(5-bromo-2-furoyl)oxy]-2,5-pyrrolidinedione is a potent and selective inhibitor of NF-κB, which makes it a valuable tool for studying the role of NF-κB in various biological processes. It has also been shown to have low toxicity and good stability, which makes it suitable for in vivo experiments. However, this compound has poor solubility in water, which can limit its use in certain experiments. In addition, the synthesis of this compound is relatively complex and requires specialized equipment and expertise.

Future Directions

1-[(5-bromo-2-furoyl)oxy]-2,5-pyrrolidinedione has shown promising results in preclinical studies, and there is a growing interest in its potential therapeutic applications. Some of the future directions for research on this compound include:
1. Optimization of the synthesis method to improve the yield and purity of this compound.
2. Development of new formulations or delivery methods to enhance the solubility and bioavailability of this compound.
3. Evaluation of the efficacy and safety of this compound in clinical trials for various diseases, including cancer and autoimmune disorders.
4. Investigation of the synergistic effects of this compound with other anticancer agents or immunomodulators.
5. Elucidation of the molecular mechanisms underlying the anticancer and immunomodulatory effects of this compound.
6. Identification of new targets or pathways regulated by this compound that could be exploited for therapeutic purposes.
Conclusion
In conclusion, this compound is a promising compound with potential therapeutic applications in cancer, autoimmune disorders, and inflammatory diseases. Its inhibitory effects on NF-κB make it a valuable tool for studying the role of NF-κB in various biological processes. Further research is needed to optimize its synthesis, improve its solubility and bioavailability, and evaluate its efficacy and safety in clinical trials.

Synthesis Methods

1-[(5-bromo-2-furoyl)oxy]-2,5-pyrrolidinedione can be synthesized by reacting 5-bromo-2-furoic acid with 2,5-pyrrolidinedione in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The resulting product is purified by column chromatography to obtain pure this compound.

Scientific Research Applications

1-[(5-bromo-2-furoyl)oxy]-2,5-pyrrolidinedione has been extensively studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and inflammatory diseases. It has been shown to inhibit the growth and proliferation of cancer cells by blocking the NF-κB signaling pathway, which is frequently dysregulated in cancer. This compound has also been found to suppress the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in autoimmune and inflammatory diseases.